3-Bromo-4-nitro-1H-indole
Cat. No. B139827
CAS RN:
126807-08-7
M. Wt: 241.04 g/mol
InChI Key: VYQRPDVMVMLVHA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Description
Scientific Research Applications
Application in Cancer Research
- Field : Medical and Biological Research
- Application Summary : Indole derivatives have been used as biologically active compounds for the treatment of cancer cells .
- Methods of Application : While the specific methods of application for 3-Bromo-4-nitro-1H-indole are not mentioned, indole derivatives are generally synthesized and tested in vitro and in vivo for their anticancer properties .
- Results : Indole derivatives, both natural and synthetic, have shown various biologically vital properties, including anticancer properties .
Application in Microbiology
- Field : Microbiology
- Application Summary : Indole derivatives have been used in the treatment of various microbes .
- Methods of Application : The specific methods of application for 3-Bromo-4-nitro-1H-indole are not mentioned, but indole derivatives are generally synthesized and tested against various microbes .
- Results : Indole derivatives have shown significant antimicrobial properties .
Application in Treatment of Various Disorders
- Field : Medical and Biological Research
- Application Summary : Indole derivatives have been used in the treatment of different types of disorders in the human body .
- Methods of Application : The specific methods of application for 3-Bromo-4-nitro-1H-indole are not mentioned, but indole derivatives are generally synthesized and tested for their therapeutic properties .
- Results : Indole derivatives have shown significant therapeutic properties for various disorders .
Application in Antiviral Research
- Field : Virology
- Application Summary : Indole derivatives have been used as antiviral agents .
- Methods of Application : The specific methods of application for 3-Bromo-4-nitro-1H-indole are not mentioned, but indole derivatives are generally synthesized and tested against various viruses .
- Results : Indole derivatives have shown significant antiviral properties .
Application in Anti-inflammatory Research
- Field : Immunology
- Application Summary : Indole derivatives have been used as anti-inflammatory agents .
- Methods of Application : The specific methods of application for 3-Bromo-4-nitro-1H-indole are not mentioned, but indole derivatives are generally synthesized and tested for their anti-inflammatory properties .
- Results : Indole derivatives have shown significant anti-inflammatory properties .
Application in Chemical Synthesis
- Field : Organic Chemistry
- Application Summary : 3-Bromoindole, a derivative of indole, is used as a building block in a variety of chemical syntheses .
- Methods of Application : 3-Bromoindole is used in the total synthesis of grossularines-1 and -2 .
- Results : The use of 3-Bromoindole in chemical synthesis has led to the successful production of grossularines-1 and -2 .
Application in Antioxidant Research
- Field : Biochemistry
- Application Summary : Indole derivatives have been used as antioxidant agents .
- Methods of Application : The specific methods of application for 3-Bromo-4-nitro-1H-indole are not mentioned, but indole derivatives are generally synthesized and tested for their antioxidant properties .
- Results : Indole derivatives have shown significant antioxidant properties .
Application in Antidiabetic Research
- Field : Endocrinology
- Application Summary : Indole derivatives have been used as antidiabetic agents .
- Methods of Application : The specific methods of application for 3-Bromo-4-nitro-1H-indole are not mentioned, but indole derivatives are generally synthesized and tested for their antidiabetic properties .
- Results : Indole derivatives have shown significant antidiabetic properties .
Application in Antimalarial Research
- Field : Parasitology
- Application Summary : Indole derivatives have been used as antimalarial agents .
- Methods of Application : The specific methods of application for 3-Bromo-4-nitro-1H-indole are not mentioned, but indole derivatives are generally synthesized and tested for their antimalarial properties .
- Results : Indole derivatives have shown significant antimalarial properties .
properties
IUPAC Name |
3-bromo-4-nitro-1H-indole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrN2O2/c9-5-4-10-6-2-1-3-7(8(5)6)11(12)13/h1-4,10H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VYQRPDVMVMLVHA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)[N+](=O)[O-])C(=CN2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80563209 |
Source
|
| Record name | 3-Bromo-4-nitro-1H-indole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80563209 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-4-nitro-1H-indole | |
CAS RN |
126807-08-7 |
Source
|
| Record name | 3-Bromo-4-nitro-1H-indole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80563209 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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